Ethyl 4-(2-((4-fluorobenzyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(2-((4-fluorobenzyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C22H20FN3O5 and its molecular weight is 425.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Chemical Synthesis and Evaluation : One study detailed the synthesis and characterization of 3, 4-Dihydropyrimidin-2-one derivatives, showcasing the process of creating compounds with potential antimicrobial and antioxidant properties. The research highlighted the synthesis route, involving reactions of ethyl-6-methyl–2-oxo-4-phenyl-1, 2, 3, 4- tetrahydropyrimidin-5-carboxylates with hydrazine hydrate, followed by further reactions to yield compounds evaluated for their biological activities (Dey et al., 2022).
Pharmacological Applications
- Antimicrobial and Antioxidant Activities : The antimicrobial and antioxidant properties of synthesized compounds were explored, with findings indicating good activity against a range of bacteria and fungal species. This suggests potential applications in developing new antimicrobial and antioxidant agents (Dey et al., 2022).
Molecular Docking Studies
- Antibacterial Activity and Molecular Docking : Another research effort involved the synthesis of benzoxazine derivatives using Vilsmeier Reagent, followed by an assessment of antibacterial activity and molecular docking studies. The results underscored the potential of these compounds as antibacterial agents, with significant activity observed against both gram-negative and gram-positive bacteria (Shakir et al., 2020).
Anticancer Evaluation
- Anticancer Potential : Research into 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives demonstrated the synthesis of compounds subsequently screened for their anticancer activity against a panel of cell lines derived from various cancer types. This study contributes to the ongoing search for new anticancer agents (Bekircan et al., 2008).
Novel Structural Analysis
- Crystal Structure Analysis : The crystal structure of Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate was determined, providing insights into the molecular geometry and potential reactivity of such compounds. This type of analysis is crucial for understanding the physical and chemical properties that underpin the biological activities of these molecules (Kumar et al., 2018).
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. Similar compounds have been found to interact with various proteins and receptors in the body .
Mode of Action
It is known that benzene derivatives can undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
Benzene derivatives are known to be involved in various biochemical pathways due to their electrophilic aromatic substitution mechanism .
Pharmacokinetics
Similar compounds have been found to have various absorption and distribution profiles, metabolism pathways, and excretion rates .
Result of Action
The electrophilic aromatic substitution mechanism of benzene derivatives can lead to various molecular and cellular changes .
Properties
IUPAC Name |
ethyl 4-[2-[(4-fluorophenyl)methylamino]-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN3O5/c1-2-30-22(29)21-18(12-20(28)26(25-21)17-6-4-3-5-7-17)31-14-19(27)24-13-15-8-10-16(23)11-9-15/h3-12H,2,13-14H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYOMRWOGPBFKBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCC2=CC=C(C=C2)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.